Cas no 191725-58-3 (Ethyl 2-(2,6-dichlorophenyl)propanoate)

• Product Name: Ethyl 2-(2,6-dichlorophenyl)propanoate
• CAS No: 191725-58-3
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 2108698
• Update Time: 2023-08-03

Ethyl 2-(2,6-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,6-dichlorophenyl)propanoate
• OUMDBJXPIFUCKH-UHFFFAOYSA-N
• Ethyl 2-(2,6-dichlorophenyl)propanoate

• Inchi： 1S/C11H12Cl2O2/c1-3-15-11(14)7(2)10-8(12)5-4-6-9(10)13/h4-7H,3H2,1-2H3
• InChI Key： OUMDBJXPIFUCKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(=O)OCC)C)Cl

Computed Properties

• Exact Mass: 246.021
• Monoisotopic Mass: 246.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3